1-Acetoxy-4-fluoro-naphthalene
Cat. No. B8317135
M. Wt: 204.20 g/mol
InChI Key: QRQJUPZHVLNSKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:16](=[O:17])([O-:18])[O-:19].[C:1](=[O:2])([CH3:3])[O:4][c:5]1[cH:6][cH:7][c:8]([F:15])[c:9]2[cH:10][cH:11][cH:12][cH:13][c:14]12.[CH3:22][OH:23].[K+:20].[K+:21].[OH2:24]>>[OH:4][c:5]1[cH:6][cH:7][c:8]([F:15])[c:9]2[cH:10][cH:11][cH:12][cH:13][c:14]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(=O)Oc1ccc(F)c2ccccc12
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[K+]
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
|
Name
|
|
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Type
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product
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Smiles
|
Oc1ccc(F)c2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
